(1-Amino-4-methylpentan-2-yl)diethylamine
Overview
Description
(1-Amino-4-methylpentan-2-yl)diethylamine, also known as 1-Amino-4-methylpentan-2-amine, is a versatile organic compound that has a wide range of applications in the scientific research field. It is used as a reagent in organic synthesis, as a reactant in biochemical assays, and as a substrate in enzymatic studies. Its unique structure provides a variety of pathways for the synthesis of complex molecules. In addition, its high solubility in aqueous and organic solvents makes it an ideal reagent for a variety of laboratory experiments.
Scientific Research Applications
Magnetic Susceptibility Contrast Medium in Cardiac Imaging :
- Subheading : Magnetic Susceptibility Contrast Medium in Cardiac Imaging
- Content : Dysprosium diethylenetriaminepentaacetic acid bis-methylamine was used as a contrast agent in cardiac magnetic resonance imaging to enhance T2 contrast material. The study showed that the contrast agent could be used to monitor the first pass of contrast media through human myocardium using a conventional MR imager and a fast gradient-recalled echo sequence (Sakuma et al., 1994).
Methylamine in Human Urine and Potential Dietary Sources :
- Subheading : Methylamine in Human Urine and Potential Dietary Sources
- Content : The study focuses on methylamine, a simple aliphatic amine found in human urine, and investigates its daily urinary excretion and potential dietary sources. The findings suggest certain foods, like fish, seafood, and some fruits and vegetables, may contribute to urinary methylamine levels, indicating dietary influences on the presence of such compounds in the body (Mitchell & Zhang, 2001).
properties
IUPAC Name |
2-N,2-N-diethyl-4-methylpentane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H24N2/c1-5-12(6-2)10(8-11)7-9(3)4/h9-10H,5-8,11H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFIZLVLYYTWDDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(CC(C)C)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Amino-4-methylpentan-2-yl)diethylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
